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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the optimal use of
PARAPLAST PLUS®, a specialized paraffin-based embedding medium. PARAPLAST PLUS
is a composition of highly purified paraffin, plastic polymers, and a unique addition of Dimethyl
Sulfoxide (DMSO), which accelerates tissue infiltration.[1][2] These properties make it
particularly effective for large, dense, or fatty tissue samples that are often challenging to
process.[1][3][4]

l. Introduction to PARAPLAST PLUS®

PARAPLAST PLUS® is a refined mixture of high-purity paraffin and plastic polymers, with the
addition of approximately 0.8% DMSO.[1] This formulation is designed to offer faster and more
efficient tissue penetration than standard paraffin embedding media.[1][5] The melting point of
PARAPLAST PLUS® is typically between 56-57°C.[6]

The key advantages of using PARAPLAST PLUS® include:

o Accelerated Infiltration: The presence of DMSO significantly speeds up the infiltration
process, which can reduce overall tissue processing time.[2][3]

e Improved Sectioning: The combination of purified paraffin and plastic polymers provides
excellent tissue support, allowing for the cutting of thin, wrinkle-free sections with minimal
compression.[1]
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e Enhanced Performance with Difficult Tissues: It is particularly well-suited for large, dense, or
fatty tissues that are prone to incomplete infiltration with standard paraffin.[3][4]

Il. Recommended Infiltration Times

While PARAPLAST PLUS® is designed for accelerated processing, optimal infiltration times
can vary based on tissue type, size, and density. The following table provides recommended
starting points for infiltration schedules. It is important to note that these are guidelines, and
some degree of optimization may be necessary for specific experimental conditions.
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Recommended
) ) . Infiltration Time in
Tissue Type Tissue Size Notes
PARAPLAST
PLUS® (at 56-60°C)
Ensure complete
o ) 1-2hours (in2 dehydration and
Small Biopsies < 2 mm thick _ _
changes of wax) clearing prior to
infiltration.
] ] ] Good for a wide range
Routine Surgical ) 2 - 4 hours (in 2-3 ) )
) 3 - 5 mm thick of tissue types with
Specimens changes of wax) )
average density.
The DMSO in
PARAPLAST PLUS®
Large or Dense ] 4 -6 hours (in 3 is particularly
] > 5 mm thick o
Tissues changes of wax) beneficial for these
samples. Consider
vacuum assistance.
Ensure thorough
] ] dehydration and
Fatty Tissues (e.g., ] 3-5hours (in 3 ]
] Variable clearing to remove all
Breast, Skin) changes of wax) o
lipids before
infiltration.
] Gentle agitation can
o ) 4 -6 hours (in 3 o
Brain Tissue Sectioned aid in complete

changes of wax)

infiltration.

Disclaimer: The times provided are estimates based on general histological principles and the

properties of PARAPLAST PLUS®. It is highly recommended to perform initial trials to

determine the optimal infiltration times for your specific tissue types and processing protocols.

lll. Experimental Protocols

This section outlines a comprehensive protocol for tissue processing and embedding using

PARAPLAST PLUS®.
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A. Materials and Reagents

o Tissue samples

e 10% Neutral Buffered Formalin (or other suitable fixative)
e Graded series of ethanol (70%, 80%, 95%, 100%)

e Xylene (or a xylene substitute)

e PARAPLAST PLUS® pellets

» Tissue processor or manual processing containers

o Paraffin oven (maintained at 56-60°C)

o Embedding station with molds

e Forceps

B. Detailed Methodologies

1. Fixation:

o Immediately place the fresh tissue specimen in a volume of 10% neutral buffered formalin
that is at least 10-20 times the volume of the tissue.

o Ensure the tissue thickness is appropriate for the fixative to penetrate (typically no more than
5mm).

 Fixation time will vary depending on the tissue size and type, but a minimum of 24 hours is
generally recommended for adequate fixation.

2. Dehydration:

e This process removes water from the tissue. The following is a typical dehydration series.
The duration of each step can be adjusted based on tissue size and density.

o 70% Ethanol: 1 hour
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o 80% Ethanol: 1 hour

o 95% Ethanol: 1 hour

o 100% Ethanol: 1 hour (perform three changes)

. Clearing:

This step removes the dehydrating agent and prepares the tissue for paraffin infiltration.
Xylene is a common clearing agent.

o Xylene: 1 hour (perform two to three changes)

The tissue should appear translucent after proper clearing.

. Infiltration with PARAPLAST PLUS®:

Pre-melt the PARAPLAST PLUS® pellets in a paraffin oven set to 56-60°C.

Transfer the cleared tissue into the molten PARAPLAST PLUS®.

Perform 2-3 changes of molten PARAPLAST PLUS® to ensure complete removal of the
clearing agent. Refer to the table in Section Il for recommended total infiltration times.

For dense or large tissues, using a vacuum during infiltration can aid in the removal of
trapped air and enhance paraffin penetration.

. Embedding:

At an embedding station, select an appropriately sized mold.

Fill the mold with molten PARAPLAST PLUS®.

Using warm forceps, carefully orient the infiltrated tissue within the mold in the desired plane
of sectioning.

Place the labeled tissue cassette on top of the mold.

Cool the block on a cold plate to solidify the PARAPLAST PLUS®.
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» Once solidified, remove the paraffin block from the mold. The block is now ready for

sectioning.

IV. Visualized Workflows

The following diagrams illustrate the key processes involved in tissue preparation using
PARAPLAST PLUS®.
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Figure 1. Overview of the tissue processing and embedding workflow.
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Figure 2. Detailed workflow for the PARAPLAST PLUS® infiltration steps.
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1. Paraplast Plus for tissue embedding 125387-89-5 [sigmaaldrich.com]

2. rhenium-medical.co.il [rhenium-medical.co.il]

3. Surgipath Paraplast & Paraplast X-Tra Tissue Embedding Medium (39601006)
[shop.leicabiosystems.com]

4. tedpella.com [tedpella.com]

5. agarscientific.com [agarscientific.com]

6. Paraplast Tissue Embedding Medium [weberscientific.com]

To cite this document: BenchChem. [Optimizing Tissue Infiltration with PARAPLAST PLUS®:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176158#optimal-infiltration-times-for-paraplast-plus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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